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Introduction
2-Cyano-2-(hydroxyimino)acetamide is an organic compound with the chemical formula

C₃H₃N₃O₂.[1][2] It is a key intermediate in the synthesis of various organic molecules, most

notably in the agrochemical industry for the production of fungicides.[3] This technical guide

provides an in-depth overview of its chemical properties, detailed experimental protocols for its

synthesis, its reactivity, and its role in the development of biologically active compounds.

Synonyms: (2E)-2-cyano-2-hydroxyiminoacetamide, (2Z)-2-cyano-2-hydroxyiminoacetamide, 2-

Cyano-2-oximinoacetamide[2][4] CAS Number: 3849-20-5[1][2][4]

Physicochemical Properties
The physical and chemical properties of 2-Cyano-2-(hydroxyimino)acetamide are

summarized in the table below. These properties are crucial for its handling, storage, and

application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₃H₃N₃O₂ [1][2][4]

Molecular Weight 113.08 g/mol [1][2]

Melting Point 183 °C (decomposes) [4]

Boiling Point 321.5 °C at 760 mmHg [4]

Density 1.54 g/cm³ [4]

pKa 7.96 ± 0.10 (Predicted) [4]

LogP -0.47422 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Flash Point 148.3 °C [4]

Vapor Pressure 2.37E-05 mmHg at 25°C [4]

Synthesis of 2-Cyano-2-(hydroxyimino)acetamide
The primary method for synthesizing 2-Cyano-2-(hydroxyimino)acetamide is through the

nitrosation of 2-cyanoacetamide. This reaction involves treating 2-cyanoacetamide with a nitrite

salt, such as sodium nitrite, in the presence of an acid.[3]

General Synthesis Pathway
The overall reaction for the synthesis of 2-Cyano-2-(hydroxyimino)acetamide is depicted

below.
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Caption: General synthesis pathway for 2-Cyano-2-(hydroxyimino)acetamide.

Experimental Protocol
The following is a representative experimental protocol for the synthesis of 2-Cyano-2-
(hydroxyimino)acetamide, based on established procedures.[3]

Materials:

2-Cyanoacetamide

Sodium nitrite

Water

6N Hydrochloric acid (HCl)

Ice bath

Procedure:
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Dissolution of Reactants: In a suitable reaction vessel, dissolve 420 parts of 2-

cyanoacetamide and 363 parts of sodium nitrite in 700 parts of water.

Temperature Control: Maintain the temperature of the solution at 50°C.

Acid Addition: Over a period of 2 hours, slowly add 27.5 parts of 6N HCl to the reaction

mixture. Following this, add another 440 parts of 6N HCl over an additional 2 hours.

Reaction Maintenance: Hold the reaction at 50°C for 2 hours. The pH of the medium should

be between 4 and 5.7 at the end of the reaction. The resulting mixture will contain 2-cyano-
2-(hydroxyimino)acetamide in both its free oxime and sodium salt forms.

Product Isolation (as free oxime):

Cool the solution to 10-25°C.

Add concentrated HCl until a pH of 2 is reached.

The free oxime will precipitate out of the solution.

Isolate the product by filtration.

Chemical Reactivity and Applications
2-Cyano-2-(hydroxyimino)acetamide is a versatile intermediate that can undergo further

reactions, such as alkylation and acylation, at the hydroxyl group of the oxime.[3] This reactivity

is key to its primary application as a precursor in the synthesis of fungicides.[3]

Role in Fungicide Synthesis
A notable application of 2-Cyano-2-(hydroxyimino)acetamide is in the production of the

fungicide Cymoxanil (1-(2-cyano-2-methoxyiminoacetyl)-3-ethylurea). The synthesis involves

the methylation of the oxime group of 2-Cyano-2-(hydroxyimino)acetamide.

2-Cyano-2-(hydroxyimino)acetamide
Sodium salt of

2-Cyano-2-(hydroxyimino)acetamide
Base (e.g., NaOH) Cymoxanil

(Fungicide)

Methylation
(e.g., Dimethyl sulfate)
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Click to download full resolution via product page

Caption: Synthesis of Cymoxanil from 2-Cyano-2-(hydroxyimino)acetamide.

Biological Activity of Derivatives
While 2-Cyano-2-(hydroxyimino)acetamide itself is primarily an intermediate, its derivatives

have shown significant biological activity. For instance, N-benzyl-α-cyanoacetamide derivatives

have demonstrated efficacy as systemic fungicides against rice blast (Magnaporthe grisea).[5]

The mechanism of action for some of these fungicides involves the inhibition of melanin

biosynthesis in the fungi, which is a crucial process for the pathogen's ability to penetrate the

host plant.[5]

The general mechanism of action for derivatives of this compound often involves the interaction

of the cyano and hydroxyimino groups with the active sites of enzymes, leading to their

inhibition.[6]

Fungal Pathogen

Target Enzyme
(e.g., in Melanin Biosynthesis)

Essential Metabolic Pathway

Catalyzes

Fungicide Derivative of
2-Cyano-2-(hydroxyimino)acetamide

Inhibition

Pathway Disruption

Prevention of Host Penetration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1623587?utm_src=pdf-body-img
https://www.benchchem.com/product/b1623587?utm_src=pdf-body
https://www.benchchem.com/product/b1623587?utm_src=pdf-body
https://www.researchgate.net/publication/273544892_Synthesis_and_Fungicidal_Activity_of_a-Cyanoacetamide_Derivatives_Discovery_of_a_New_Rice_Blast_Fungicide_Diclocymet_S-2900
https://www.researchgate.net/publication/273544892_Synthesis_and_Fungicidal_Activity_of_a-Cyanoacetamide_Derivatives_Discovery_of_a_New_Rice_Blast_Fungicide_Diclocymet_S-2900
https://www.benchchem.com/product/b14458078
https://www.benchchem.com/product/b1623587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General mechanism of action for fungicide derivatives.

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Cyano-2-(hydroxyimino)acetamide is classified as toxic if swallowed and causes

serious eye irritation.[1][2] Appropriate personal protective equipment should be used when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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